Cas no 59398-92-4 (2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde)

• Product Name: 2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde
• CAS No: 59398-92-4
• MF: C₁₀H₆N₂O₄
• MW: 218.165642261505
• CID: 823322
• PubChem ID: 15555145
• Update Time: 2025-04-19

2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde
• 2-(4-nitrophenyl)-1,3-oxazole-4-carbaldehyde
• 2-(4-NITROPHENYL)OXAZOLE-4-CARBALDEHYDE,
• 2-(4-nitrophenyl)-4-oxazolecarboxaldehyde
• 2-(p-Nitrophenyl)-4-formyl-oxazol
• A832299
• AB27423
• AG-G-11684
• AGN-PC-00PNMQ
• CTK5A9897
• DB-072636
• 59398-92-4
• 2-(4-Nitrophenyl)oxazole-4-carbaldehyde
• DTXSID90574043

• Inchi： 1S/C10H6N2O4/c13-5-8-6-16-10(11-8)7-1-3-9(4-2-7)12(14)15/h1-6H
• InChI Key： ONBLATNTJYSAQO-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.03300
• Monoisotopic Mass: 218.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 88.92000
• LogP: 2.58550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles